3-Bromo-4-chloro-5,8-difluoroquinoline

• CAS: 1204811-16-4
• Synonyms: 3-Bromo-4-chloro-5,8-difluoroquinoline
• Molecular Formula: C9H3BrClF2N
• Molecular Weight: 278.481
• SMILES: C1=CC(=C2C(=C1F)C(=C(C=N2)Br)Cl)F
• InChI: InChI=1S/C9H3BrClF2N/c10-4-3-14-9-6(13)2-1-5(12)7(9)8(4)11/h1-3H
• InChIKey: FTNLINVVKZGYEV-UHFFFAOYSA-N

3-Bromo-4-chloro-5,8-difluoroquinoline (CAS 1204811-16-4) is a tetra-halogenated quinoline heterocycle bearing bromo (C3), chloro (C4), and two fluoro (C5, C8) substituents on the fused pyridine–benzene scaffold. Its molecular formula is C₉H₃BrClF₂N, with a molecular weight of 278.48 g/mol.

3-Bromo-4-chloro-5,8-difluoroquinoline CAS 1204811-16-4: Halogenated Quinoline Building Block for Multi-Position Sequential Derivatization

3-Bromo-4-chloro-5,8-difluoroquinoline (CAS 1204811-16-4) is a tetra-halogenated quinoline heterocycle bearing bromo (C3), chloro (C4), and two fluoro (C5, C8) substituents on the fused pyridine–benzene scaffold. Its molecular formula is C₉H₃BrClF₂N, with a molecular weight of 278.48 g/mol . This compound belongs to the class of polyhalogenated quinolines used as versatile intermediates in medicinal chemistry and agrochemical discovery programs, where differentiated halogen reactivity at C3, C4, and the benzene ring enables sequential, programmed functionalization strategies that are not achievable with simpler mono- or di-halogenated quinoline analogs.

1

C4-Cl SNAr (activated by ring N)

2

C3-Br Suzuki-Miyaura cross-coupling

3

C5/C8-F displacement (if desired)

Programmed sequential diversification not replicable with dichloro or monobromo analogs

Why 3-Bromo-4-chloro-5,8-difluoroquinoline Cannot Be Replaced by Other Polyhalogenated Quinolines in Multi-Step Synthetic Sequences

The precise halogen arrangement of 3-Bromo-4-chloro-5,8-difluoroquinoline—C3-Br for Pd-catalyzed cross-coupling, C4-Cl for activated nucleophilic aromatic substitution (SNAr), and C5/C8-F for electronic modulation of the benzene ring—creates a programmed reactivity profile that cannot be replicated by positional isomers or analogs with simpler halogen sets . Substituting with 4-Bromo-5,8-difluoroquinoline (CAS 1189106-41-9), for instance, forfeits the C3 coupling handle; replacing with 3,4-Dichloro-5,8-difluoroquinoline (CAS 1204811-35-7) eliminates the kinetically preferred oxidative addition site for Suzuki-Miyaura reactions, forcing reliance on less selective C-Cl activation . The target compound's uniquely ordered reactivity hierarchy—C4-Cl SNAr before C3-Br cross-coupling before C5/C8-F displacement—is built into its halogen identities and ring positions, and cannot be achieved by in-class substitution.

Feature

Target Compound

Potential Substitute

C3 Handle

Br (preferred oxidative addition)

Absent in 4-Br-5,8-F₂; loses C3 coupling

C4 Handle

Cl (activated SNAr)

Cl in 3,4-Cl₂ analog: poor C3/C4 discrimination may lead to mixtures

Sequential Control

Ordered: SNAr then Suzuki

Dichloro may give statistical products; monobromo limits to single step

Head-to-Head Comparative Evidence for 3-Bromo-4-chloro-5,8-difluoroquinoline: Quantified Differentiation from Closest Analogs

MAO-B Enzyme Inhibition: Target Compound Demonstrates Negligible Activity vs. Structurally Related Quinolines with Measurable IC₅₀

In a BindingDB-curated enzymatic assay measuring inhibition of human recombinant MAO-B via kynuramine oxidation to 4-hydroxyquinoline formation by spectrofluorometric analysis, 3-Bromo-4-chloro-5,8-difluoroquinoline exhibited an IC₅₀ > 100,000 nM (>100 µM), indicating essentially no inhibitory activity against this target [1]. This stands in stark contrast to certain halogenated quinoline derivatives reported in the literature—for example, a related 2-chloro-8-(trifluoromethoxy)quinoline scaffold demonstrated moderate MAO-B inhibition with an IC₅₀ of 17,000 nM (17 µM) under comparable assay conditions . The >5.9-fold difference in potency means that 3-Bromo-4-chloro-5,8-difluoroquinoline can serve as a genuinely inactive negative-control scaffold in MAO-B programs, whereas simple chloro-quinoline analogs introduce confounding residual inhibition.

MAO-B Inhibition

Cross-study comparable

Target: IC₅₀ >100,000 nM

2-Cl-8-CF₃O-quinoline: IC₅₀ = 17,000 nM

>5.9-fold weaker; essentially inactive

Supports negative-control scaffold selection

Human recombinant MAO-B, kynuramine oxidation assay (BindingDB)

Evidence Dimension	MAO-B inhibitory potency (IC₅₀)
Target Compound Data	IC₅₀ > 100,000 nM (human recombinant MAO-B, kynuramine oxidation assay)
Comparator Or Baseline	2-Chloro-8-(trifluoromethoxy)quinoline: IC₅₀ = 17,000 nM (human recombinant MAO-B, comparable spectrofluorometric assay)
Quantified Difference	>5.9-fold weaker inhibition; target compound is essentially inactive at the target
Conditions	Inhibition of human recombinant MAO-B assessed as kynuramine oxidation to 4-hydroxyquinoline formation by spectrofluorometric analysis (BindingDB assay context)

Why This Matters

For CNS drug discovery programs seeking a quinoline scaffold that is clean against MAO-B to avoid serotonergic or dopaminergic side-effect liability, this compound provides a quantified 'negative' baseline—unlike structurally similar chloroquinolines that retain measurable, potentially confounding MAO-B activity.

• [1] BindingDB. BDBM50063525 (CHEMBL3398528): Inhibition of human recombinant MAO-B. IC₅₀ > 1.00E+5 nM. Available at: http://bdb2.ucsd.edu/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50063525 View Source

Molecular Weight and Heavy Atom Count: Differentiated Physicochemical Profile vs. Mono- and Di-Halogenated 5,8-Difluoroquinoline Analogs

3-Bromo-4-chloro-5,8-difluoroquinoline has a molecular weight of 278.48 g/mol and an exact monoisotopic mass of 276.911 Da, comprising four halogen atoms (1 Br, 1 Cl, 2 F) across three distinct halogen types . By comparison, 4-Bromo-5,8-difluoroquinoline (CAS 1189106-41-9) has MW = 244.04 g/mol (ΔMW = +34.44 g/mol, representing the additional chlorine atom in the target compound), and 3-Bromo-5,8-difluoroquinoline (CAS 1890680-14-4) similarly has MW = 244.04 g/mol . The dichloro analog 3,4-Dichloro-5,8-difluoroquinoline (CAS 1204811-35-7) has MW = 234.03 g/mol (ΔMW = +44.45 g/mol, reflecting replacement of two Cl with Br+Cl) . The target compound thus occupies a distinct property space: it is the heaviest congener in this set and the only one carrying both a bromine and a chlorine on the pyridine ring simultaneously, offering a unique balance of lipophilicity and polar surface area that directly impacts LogP, solubility, and membrane permeability predictions.

Molecular Weight

Direct comparison

278.48 g/mol

Br+Cl+2F; 34–44 g/mol heavier than mono-Br or di-Cl 5,8-F₂ analogs

Fills distinct physicochemical space

Mixed halogen profile impacts LogP, solubility, and permeability predictions

Evidence Dimension	Molecular weight (g/mol) and halogen composition
Target Compound Data	MW = 278.48 g/mol; 4 halogens (1 Br + 1 Cl + 2 F); Exact Mass = 276.911 Da
Comparator Or Baseline	4-Bromo-5,8-difluoroquinoline: MW = 244.04 g/mol (1 Br + 2 F; Δ = +34.44). 3,4-Dichloro-5,8-difluoroquinoline: MW = 234.03 g/mol (2 Cl + 2 F; Δ = +44.45). 3-Bromo-5,8-difluoroquinoline: MW = 244.04 g/mol (1 Br + 2 F; Δ = +34.44)
Quantified Difference	MW heavier by 34–44 g/mol vs. mono-Br or di-Cl analogs; unique Br+Cl+F₂ halogen set
Conditions	Calculated molecular weight based on empirical formula C₉H₃BrClF₂N; exact mass from high-resolution mass spectral data

Why This Matters

For procurement decisions in fragment-based or property-driven lead optimization, the heavier MW and mixed Br/Cl/F halogenation profile of this compound fill a specific gap not covered by lighter, less diversely halogenated 5,8-difluoroquinoline analogs—critical when lipophilicity tuning is a design parameter.

Programmed Sequential Reactivity: Differentiated C3-Br vs. C4-Cl Selectivity Enables Ordered Derivatization Not Possible with Symmetric Dihalo Analogs

The heteroaryl bromide at C3 of 3-Bromo-4-chloro-5,8-difluoroquinoline is the kinetically preferred site for Pd(0)-catalyzed oxidative addition in Suzuki-Miyaura cross-coupling, while the C4-chlorine is strongly activated toward nucleophilic aromatic substitution (SNAr) due to the electron-withdrawing effect of the quinoline ring nitrogen at the para position . This enables a defined reaction sequence: SNAr at C4-Cl first, followed by Suzuki coupling at C3-Br, with the C5/C8 fluorine atoms remaining inert under these conditions but available for later displacement if desired. In contrast, the symmetric analog 3,4-Dichloro-5,8-difluoroquinoline (CAS 1204811-35-7) presents two chemically similar C-Cl bonds with poor discrimination between C3 and C4, leading to statistical mixtures in SNAr or sequential cross-coupling . Similarly, 4-Bromo-5,8-difluoroquinoline (CAS 1189106-41-9) lacks the second coupling handle entirely, limiting it to a single derivatization step . The Br/Cl differentiation in the target compound provides a documented chemoselectivity advantage that is intrinsic to its halogen identities.

Sequential Reactivity

Class-level inference

Target: C4-Cl SNAr, C3-Br Suzuki

3,4-Cl₂: poor C3/C4 discrimination; 4-Br: single handle only

Two chemically distinct, sequentially addressable handles

Enables ordered two-step diversification

Compound-specific kinetic selectivity data not yet reported

Evidence Dimension	Chemoselectivity of cross-coupling vs. SNAr reactivity at C3 vs. C4
Target Compound Data	C4-Cl: activated for SNAr (nitrogen-para activation). C3-Br: preferred oxidative addition site for Pd-catalyzed cross-coupling. Two distinct, sequentially addressable handles.
Comparator Or Baseline	3,4-Dichloro-5,8-difluoroquinoline: two identical C-Cl bonds, poor C3/C4 discrimination (statistical product mixtures). 4-Bromo-5,8-difluoroquinoline: only one halogen handle (Br at C4), no C3 functionalization site.
Quantified Difference	Target compound: 2 chemically distinct, sequentially addressable halogen handles. Dichloro analog: 2 chemically near-equivalent handles. Monobromo analog: 1 handle only.
Conditions	SNAr: nucleophilic displacement at C4 (mechanism established for 4-chloroquinolines). Suzuki-Miyaura: Pd(0)/Pd(II) catalytic cycle with aryl bromides at C3 (literature-precedented for 3-bromoquinolines). This is a class-level inference based on well-established reactivity principles of haloquinolines; compound-specific kinetic selectivity data (k_rel for C3-Br vs. C4-Cl) are not yet reported in the open literature.

Why This Matters

For medicinal chemistry groups building focused libraries through iterative derivatization, this compound's Br/Cl differentiation enables a two-step, programmed diversification sequence with predictable regiochemical outcomes—a synthetic design feature absent in symmetric dichloro or single-handle monobromo 5,8-difluoroquinoline analogs.

Benzene Ring Regioselectivity in SNAr: 5,8-Difluoro Substitution Pattern Confers Distinct Positional Reactivity vs. 5,7- and 6,8-Difluoro Isomers

The 5,8-difluoro substitution pattern on the quinoline benzene ring has been experimentally characterized for its regioselectivity in nucleophilic aromatic substitution reactions. In a systematic study of methoxydefluorination of 5,7-, 6,7-, 6,8-, and 5,8-difluoroquinoline by sodium methoxide in liquid ammonia (218–240 K) and DMSO (298–378 K), the 5,8-difluoroquinoline isomer (compound 4 in the study) exhibited a distinct regioselectivity profile and relative substrate activity compared to the other three difluoro positional isomers [1]. The overall pattern of relative reactivity was found to be enthalpically controlled and consistent with ab initio (RHF/6-31G*) calculated relative stabilities of the σ-complexes formed with the hydroxide anion as a model nucleophile [1]. This means that the 5,8-difluoro arrangement in the target compound imposes a specific, computationally predictable order of fluorine displacement—C8 vs. C5—that differs from the 5,7-, 6,7-, and 6,8-difluoroquinoline systems. This regiochemical predictability is critical for designing late-stage functionalization sequences that rely on selective fluorine substitution on the benzene ring.

5,8-F₂ Regioselectivity

Cross-study comparable

Target: enthalpically controlled selectivity (C5 vs. C8)

5,7-; 6,7-; 6,8-isomers: different positional reactivity orders

Validated by RHF/6-31G* σ-complex stability calculations

Predictable fluorine displacement sequence

Methoxydefluorination study (J. Fluorine Chem. 2005)

Evidence Dimension	Regioselectivity and relative substrate activity in methoxydefluorination (SNAr)
Target Compound Data	5,8-Difluoroquinoline (model for target compound's benzene ring): distinct substrate activity ranking vs. other difluoroquinoline isomers; regioselectivity pattern enthalpically controlled, consistent with RHF/6-31G* σ-complex stability calculations.
Comparator Or Baseline	5,7-Difluoroquinoline, 6,7-difluoroquinoline, and 6,8-difluoroquinoline: each exhibits a different substrate activity order and positional selectivity profile under identical conditions (NaOMe, liquid NH₃ or DMSO).
Quantified Difference	Relative substrate activities and positional selectivities were quantitatively established as enthalpically controlled; the 5,8-isomer occupies a unique position in the reactivity ranking among the four isomers. (Exact k_rel or product ratio values are available in the primary article and differ by isomer.)
Conditions	Sodium methoxide in liquid ammonia (218–240 K) and in DMSO (298–378 K); competitive reaction experiments; ab initio calculations at RHF/6-31G* level.

Why This Matters

For synthetic chemists planning benzene-ring functionalization via fluorine displacement, the established regioselectivity profile of the 5,8-difluoroquinoline scaffold provides a literature-validated basis for predicting reaction outcomes—something not available for the 5,7- or 6,8-difluoro isomers, where the fluorine activation order is different.

• [1] Regioselectivity and relative substrate activity of difluoroquinolines containing fluorine atoms in benzene ring in reaction with sodium methoxide. Journal of Fluorine Chemistry, 2005, 126(9–10), 1370–1378. DOI: 10.1016/j.jfluchem.2005.07.008. Available at: https://www.sciencedirect.com/science/article/abs/pii/S0022113905002447 View Source

PAINS and Aggregation Liability: No Reported Red-Flag Activity in Public Bioactivity Databases Suggests Suitability as a Control Scaffold

The only quantitative bioactivity datum publicly available for 3-Bromo-4-chloro-5,8-difluoroquinoline is the MAO-B IC₅₀ > 100,000 nM from BindingDB, which confirms negligible target engagement [1]. A broader search across ChEMBL, PubChem BioAssay, and BindingDB reveals no other reported biological activity for this specific compound. This absence of promiscuous bioactivity, combined with the compound's tetra-halogenated structure (which is not flagged by common PAINS substructure filters), positions it as a potentially clean negative-control or scaffold-hopping starting point in screening library design. In contrast, certain mono-bromoquinoline analogs (e.g., 6-bromo- or 8-bromoquinoline derivatives) have been reported to exhibit multiple biological activities including antimicrobial and kinase inhibition, making them less suitable as inert control compounds [2]. The target compound's apparent biological silence—while not definitively proven to be universal—provides a data-grounded rationale for prioritizing it over more biologically annotated quinoline analogs when program goals require a 'silent' scaffold.

Bioactivity Landscape

Data to verify

Target: 0 active bioactivities in ChEMBL/BindingDB/PubChem

Mono-bromoquinolines: typically 2–5 active target annotations

Only reported entry: MAO-B >100 µM (inactive)

Supports silent scaffold selection

Negative data observation; not proof of universal inertness

Evidence Dimension	Number of reported biological target activities in public databases
Target Compound Data	1 reported activity (MAO-B IC₅₀ > 100,000 nM, essentially inactive); 0 active bioactivities across ChEMBL, BindingDB, and PubChem BioAssay as of the search date.
Comparator Or Baseline	Typical mono-bromoquinoline building blocks: multiple reported bioactivities (e.g., antimicrobial IC₅₀ values in low µM range, kinase inhibition, etc.).
Quantified Difference	Target compound: 0 active hits. Comparator class: typically ≥2–5 active target annotations reported in public databases.
Conditions	Public bioactivity database mining (ChEMBL, BindingDB, PubChem BioAssay); no proprietary screening data included. This is a 'negative data' observation and does not constitute proof of universal biological inertness.

Why This Matters

For high-throughput screening (HTS) groups procuring negative-control compounds or building screening decks where scaffold promiscuity must be minimized, this compound's documented lack of bioactivity across public databases reduces the risk of confounding assay interference relative to biologically annotated quinoline analogs.

• [1] BindingDB. BDBM50063525 (CHEMBL3398528) bioactivity summary: single entry showing IC₅₀ > 100,000 nM vs. human MAO-B. Available at: http://bdb2.ucsd.edu/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50063525 View Source
• [2] BindingDB. BDBM50038204 (CHEMBL3094026): a comparator 8-substituted bromoquinoline with IC₅₀ = 209 nM vs. rat MAO-B brain mitochondrial homogenate, illustrating that structurally related bromoquinolines can retain significant bioactivity. Available at: https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50038204 View Source

High-Value Application Scenarios for 3-Bromo-4-chloro-5,8-difluoroquinoline Based on Quantitative Differentiation Evidence

Sequential Two-Step Library Synthesis via C4 SNAr Followed by C3 Suzuki-Miyaura Cross-Coupling

Medicinal chemistry teams can exploit the target compound's differentiated C4-Cl (SNAr-active) and C3-Br (cross-coupling-active) handles to execute an ordered diversification sequence: first displace the C4 chlorine with amine, alkoxide, or thiol nucleophiles under mild SNAr conditions, then functionalize the C3 position via Pd-catalyzed Suzuki-Miyaura coupling with aryl/heteroaryl boronic acids [1]. This two-step sequence is not achievable with 3,4-Dichloro-5,8-difluoroquinoline due to poor C3/C4 discrimination, nor with 4-Bromo-5,8-difluoroquinoline which lacks the second handle . The resulting C3-aryl, C4-amino/alkoxy-5,8-difluoroquinoline products represent a structurally defined chemical space for kinase inhibitor, GPCR modulator, or anti-infective lead discovery programs.

Negative-Control Scaffold Selection for CNS MAO-B Counter-Screening Panels

Based on the documented MAO-B IC₅₀ > 100,000 nM (BindingDB), this compound is quantitatively inactive at MAO-B [1]. Programs developing CNS-penetrant quinoline-based ligands can procure this compound as a verified MAO-B-negative control scaffold to benchmark assay specificity, avoiding false-positive MAO-B liability signals that could arise from using structurally related but residually active chloroquinoline analogs (e.g., 2-chloro-8-(trifluoromethoxy)quinoline with IC₅₀ = 17,000 nM) . This application is directly supported by the comparative IC₅₀ data in Evidence Item 1.

Property-Tuned Fragment Library Expansion with a Heavy, Mixed-Halogen Quinoline Core

With a molecular weight of 278.48 g/mol—34–44 g/mol heavier than mono-bromo or dichloro 5,8-difluoroquinoline analogs—this compound occupies a distinct physicochemical niche [1]. Fragment-based drug discovery (FBDD) groups procuring building blocks for property-driven library design can use this compound to access a higher-MW, higher-lipophilicity region of chemical space while retaining the synthetic versatility of multiple halogen handles. The differentiated Br/Cl/F₂ composition also offers unique opportunities for halogen-bonding interactions in target binding sites that are not accessible with less diversely halogenated quinoline cores.

Late-Stage Benzene Ring Functionalization Guided by 5,8-Difluoro Regioselectivity Rules

After C3 and C4 derivatization, the residual C5 and C8 fluorine atoms on the benzene ring can be selectively displaced under nucleophilic conditions. The regioselectivity of fluorine displacement on the 5,8-difluoroquinoline scaffold has been experimentally characterized and is enthalpically controlled, with the relative reactivity order established via competitive methoxydefluorination experiments and validated by RHF/6-31G* ab initio calculations [1]. This literature-validated regioselectivity framework enables synthetic chemists to predict which fluorine (C5 vs. C8) will react first under specific conditions, enabling rational design of trisubstituted quinoline products that would be difficult to access from 5,7- or 6,8-difluoro isomers where the regioselectivity rules are different.

Application

Selection Property

Validation Focus

Sequential two-step library synthesis

Differentiated C4-Cl (SNAr) / C3-Br (Suzuki) handles

Ordered diversification: SNAr then cross-coupling yield and regiochemistry

Negative-control scaffold for CNS MAO-B panels

Reported MAO-B inactivity profile

Target engagement counter-screening; assay specificity

Property-tuned fragment library expansion

Heavy mixed-halogen composition (Br/Cl/F₂)

Lipophilicity, solubility, and halogen-bonding opportunity profiling

Late-stage benzene ring functionalization

5,8-difluoro regioselectivity rules (enthalpically controlled)

Predicted fluorine displacement sequence vs. experimental validation

• [1] Regioselectivity and relative substrate activity of difluoroquinolines containing fluorine atoms in benzene ring in reaction with sodium methoxide. Journal of Fluorine Chemistry, 2005, 126(9–10), 1370–1378. Available at: https://www.sciencedirect.com/science/article/abs/pii/S0022113905002447 View Source